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Compound of Interest

Compound Name: 6-Chloroimidazo[1,2-ajpyridine

Essential Safety and Handling Guide for 6-
Chloroimidazo[1,2-a]pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-Chloroimidazo[1,2-a]pyridine. The information herein is
compiled to ensure the safety of laboratory personnel and to promote responsible chemical

management.

Hazard Summary and GHS Classification

6-Chloroimidazo[1,2-a]pyridine is a halogenated heterocyclic compound. While
comprehensive toxicological data is not available for this specific chemical, the known hazards
associated with its structural class and available safety data sheets for similar compounds
indicate that it should be handled with care.

The Globally Harmonized System (GHS) classification for a closely related compound, 6-
chloroimidazo[1,2-a]pyridine-8-carbaldehyde, indicates the following potential hazards, which
should be considered applicable to 6-Chloroimidazo[1,2-a]pyridine in the absence of specific
data:

 Skin Irritation (Category 2): Causes skin irritation.[1]
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e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

e Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[1]

Due to its chlorinated pyridine structure, it is prudent to treat this compound as potentially
harmful if swallowed, inhaled, or absorbed through the skin.

Quantitative Data

Specific quantitative toxicological and physical properties for 6-Chloroimidazo[1,2-a]pyridine
are limited. The table below summarizes available data for the compound and its parent

structure, pyridine, for reference.
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6-Chloroimidazo[1,2-

Property . Pyridine (for reference)
a]pyridine

Molecular Formula C7HsCIN2 CsHsN

Molecular Weight 152.58 g/mol [2] 79.10 g/mol

Appearance Solid Colorless to yellow liquid[3]

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

H225: Highly flammable liquid
and vapourH302+H312+H332:
Harmful if swallowed, in
contact with skin or if
inhaledH314: Causes severe
skin burns and eye
damageH318: Causes serious
eye damageH351: Suspected
of causing cancerH361:
Suspected of damaging fertility
or the unborn childH370:
Causes damage to
organsH335: May cause
respiratory irritationH336: May
cause drowsiness or

dizziness[4]

Occupational Exposure Limits
(OELs)

Not established

OSHA PEL: 5 ppm (15 mg/m?3)
TWANIOSH REL: 5 ppm (15
mg/m3) TWAACGIH TLV: 1
ppm TWA[3][5]

LD50 (Oral, Rat)

Data not available

891 mg/kg

LD50 (Dermal, Rabbit)

Data not available

1121 mg/kg

LC50 (Inhalation, Rat)

Data not available

17.1 mg/L (4 hours)

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value.
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Operational Plan: Step-by-Step Handling Protocol

All handling of 6-Chloroimidazo[1,2-a]pyridine must be conducted in a designated area, such
as a certified chemical fume hood, to minimize exposure.

Preparation and Engineering Controls

e Ventilation: Ensure the chemical fume hood is functioning correctly with adequate airflow.
o Work Surface: Cover the work surface with disposable absorbent bench paper.

 Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and have been recently tested.

» Spill Kit: Have a spill kit containing appropriate absorbent materials (e.g., vermiculite, sand)
and waste disposal bags readily available.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory.

o Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards. A
face shield should be worn in addition to goggles when there is a significant risk of splashing.

e Skin Protection:

o Gloves: Double gloving with chemically resistant gloves (e.g., nitrile or butyl rubber) is
required. Inspect gloves for any signs of degradation or puncture before use and change
them immediately if contaminated.

o Lab Coat: A flame-retardant lab coat, fully buttoned, is the minimum requirement. For
procedures with a higher risk of exposure, a disposable chemical-resistant suit is
recommended.

o Footwear: Closed-toe shoes are mandatory in the laboratory.

Handling the Compound
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» Weighing: When weighing the solid compound, perform the task within the fume hood to
prevent inhalation of airborne particulates. Use a dedicated spatula and weighing vessel.

» Solutions: Handle all solutions containing 6-Chloroimidazo[1,2-a]pyridine with the same
level of precaution as the solid material.

e Avoid Inhalation: Do not breathe dust or vapors.

Post-Handling and Cleanup

o Decontamination: Clean all non-disposable equipment thoroughly with an appropriate
solvent within the fume hood.

» Work Surface Cleanup: Wipe down the work surface of the fume hood.

o Waste Disposal: Dispose of all contaminated waste, including bench paper, gloves, and
disposable labware, as described in the disposal plan below.

e PPE Removal: Carefully remove PPE, avoiding cross-contamination.

e Hygiene: Wash hands thoroughly with soap and water after handling the compound and
before leaving the laboratory.

Disposal Plan

The proper disposal of 6-Chloroimidazo[1,2-a]pyridine and any associated contaminated
materials is critical to prevent environmental contamination and accidental exposure. This
compound should be treated as hazardous waste.

Waste Identification and Segregation

o Hazardous Waste: All 6-Chloroimidazo[1,2-a]pyridine waste, including unused product,
reaction byproducts, and contaminated materials (e.g., gloves, wipes, pipette tips, and
chromatography materials), must be treated as hazardous waste.

o Halogenated Waste: This compound is a halogenated organic waste due to the presence of
chlorine. It is crucial to segregate halogenated waste from non-halogenated waste streams
to facilitate proper disposal by specialized waste management services.
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Waste Collection and Storage

o Containers: Use a designated, compatible, and properly sealed hazardous waste container.
The container should be clearly labeled "Halogenated Organic Waste" and list "6-
Chloroimidazo[1,2-a]pyridine” as a component.

o Storage: Store the waste container in a designated, well-ventilated, and cool area, away
from incompatible materials such as strong oxidizing agents.

Disposal of Empty Containers

o Triple-Rinsing: An empty container that held 6-Chloroimidazo[1,2-a]pyridine must be triple-
rinsed with a suitable solvent (e.g., acetone or ethanol).

¢ Rinsate Collection: The rinsate from the triple-rinse procedure must be collected and
disposed of as halogenated organic hazardous waste.

» Final Disposal: After triple-rinsing and air-drying, and with all labels defaced or removed, the
container may be disposed of as regular laboratory glass or plastic waste, in accordance
with institutional policies.

Spill Response

o Small Spills: For small spills within a fume hood, use an inert absorbent material to contain
the spill. Place the contaminated absorbent into a sealed container for disposal as
hazardous waste.

o Large Spills: In the event of a large spill, evacuate the area and contact your institution's
Environmental Health and Safety (EHS) department immediately.

Visual Workflow for Safe Handling
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Preparation
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. After Experiment

Cleanup
- Decontaminate equipment
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. Manage Waste

Waste Disposal
- Segregate as halogenated waste
- Use labeled, sealed container

. Final Steps

Post-Cleanup
- Remove PPE
- Wash hands thoroughly
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Caption: Workflow for the safe handling of 6-Chloroimidazo[1,2-a]pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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